Cas no 919095-46-8 (1-(furan-2-yl)-3-(pyridin-2-yl)propane-1,3-dione)

• Product Name: 1-(furan-2-yl)-3-(pyridin-2-yl)propane-1,3-dione
• CAS No: 919095-46-8
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 766563
• PubChem ID: 43138891
• Update Time: 2025-06-10

1-(furan-2-yl)-3-(pyridin-2-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(2-furanyl)-3-(2-pyridinyl)-
• 1-(furan-2-yl)-3-pyridin-2-ylpropane-1,3-dione
• 1-(furan-2-yl)-3-(pyridin-2-yl)propane-1,3-dione
• 919095-46-8
• Z381218510
• 1-(2-furanyl)-3-(2-pyridinyl)-1,3-Propanedione
• EN300-173298
• AKOS009304481
• SCHEMBL14624343
• DTXSID60655494
• FT-0736606

• Inchi： 1S/C12H9NO3/c14-10(9-4-1-2-6-13-9)8-11(15)12-5-3-7-16-12/h1-7H,8H2
• InChI Key： UOPXXVAHYNKLAA-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CC(C1C=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 215.058243149g/mol
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(furan-2-yl)-3-(pyridin-2-yl)propane-1,3-dione

Introduction to 1-(furan-2-yl)-3-(pyridin-2-yl)propane-1,3-dione (CAS No. 919095-46-8)

1-(furan-2-yl)-3-(pyridin-2-yl)propane-1,3-dione, also known by its CAS number CAS No. 919095-46-8, is a unique organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its dual heterocyclic moieties—a furan ring and a pyridine ring—connected through a central propane-dione backbone. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial development.

The structure of 1-(furan-2-yl)-3-(pyridin-2-yl)propane-1,3-dione is notable for its conjugated system, which enhances its stability and reactivity under specific conditions. The furan moiety contributes electron-rich aromaticity, while the pyridine ring introduces electron-deficient characteristics due to the nitrogen atom's electronegativity. This balance of electronic properties makes the compound versatile in its interactions with other molecules, particularly in catalytic processes and as a precursor in organic synthesis.

Recent studies have highlighted the potential of CAS No. 919095-46-8 in the field of medicinal chemistry. Researchers have explored its role as a building block for developing bioactive molecules with potential therapeutic applications. For instance, its ability to form stable complexes with metal ions has been leveraged in designing novel anticancer agents and antimicrobial compounds.

In terms of synthesis, 1-(furan-2-yl)-3-(pyridin-2-yl)propane-dione can be prepared through a variety of methods, including condensation reactions and coupling techniques. The choice of synthesis pathway often depends on the desired purity and scalability of the process. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes for this compound.

The application of CAS No. 919095-468 extends beyond medicine into materials science and electronics. Its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Additionally, its thermal stability under certain conditions makes it suitable for high-performance materials used in aerospace and automotive industries.

From an environmental standpoint, the compound has shown promise in biodegradation studies, indicating its potential as an eco-friendly alternative to traditional chemicals in various industrial processes. This aligns with current global trends toward sustainable chemistry practices.

In conclusion, 1-(furan-2-yl)-3-(pyridin-2-yl)propane_-dione) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and functional properties continue to drive innovative research and development efforts worldwide.